Cas no 1368386-86-0 (1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine)

• Product Name: 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine
• CAS No: 1368386-86-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6121777
• PubChem ID: 82417122
• Update Time: 2025-05-20

1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine
• EN300-1841133
• [1-(5-methyl-1,2-oxazol-4-yl)cyclopropyl]methanamine
• 1368386-86-0

• Inchi： 1S/C8H12N2O/c1-6-7(4-10-11-6)8(5-9)2-3-8/h4H,2-3,5,9H2,1H3
• InChI Key： JKYASDGPUJUQDU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C1(CN)CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine

1-(5-Methyl-1,2-Oxazol-4-yl)Cyclopropylmethanamine: A Comprehensive Overview

1-(5-Methyl-1,2-Oxazol-4-yl)Cyclopropylmethanamine (CAS No: 1368386-86-0) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a cyclopropyl group attached to a methanamine moiety, which is further connected to a 5-methyl-1,2-oxazole ring. This combination of functional groups provides the compound with distinctive chemical properties and reactivity.

The cyclopropyl group is known for its strained ring structure, which contributes to the compound's reactivity and stability. The methanamine moiety introduces basicity and nucleophilic character, making the compound suitable for various chemical transformations. The 5-methyl-1,2-oxazole ring adds aromaticity and electron-donating properties, enhancing the compound's versatility in different chemical environments.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strain in the cyclopropane ring can lead to unique interactions with biological targets, making such compounds valuable leads for drug development. For instance, research has shown that cyclopropane-containing drugs can exhibit potent activity against various diseases, including cancer and infectious diseases.

The synthesis of 1-(5-Methyl-1,2-Oxazol-4-yl)Cyclopropylmethanamine involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the oxazole ring, followed by the introduction of the cyclopropyl group through a palladium-catalyzed coupling reaction. Recent advancements in catalytic methods have enabled higher yields and improved purity of the final product.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been evaluated for its potential as a neuroprotective agent, where its ability to modulate neurotransmitter systems could be beneficial for treating neurodegenerative diseases such as Alzheimer's disease. Additionally, studies have explored its role as an antimicrobial agent, where it exhibits activity against various bacterial strains.

The biological activity of this compound is closely tied to its structural features. The oxazole ring contributes to π-electron interactions with biological targets, while the cyclopropyl group enhances molecular rigidity and binding affinity. Recent computational studies have provided insights into the molecular docking patterns of this compound with key proteins involved in disease pathways.

From a materials science perspective, cyclopropane-containing compounds like this one have been investigated for their potential use in polymer synthesis and as building blocks for advanced materials. Their unique electronic properties make them candidates for applications in organic electronics and optoelectronics.

In conclusion, 1-(5-Methyl-1,2-Oxazol-4-yl)Cyclopropylmethanamine (CAS No: 1368386-86-0) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.